Cas no 129411-63-8 (p-Nitrophenyl b-D-Cellopentaoside)

• Product Name: p-Nitrophenyl b-D-Cellopentaoside
• CAS No: 129411-63-8
• MF: C₃₆H₅₅NO₂₈
• MW: 949.811814546585
• CID: 102984
• PubChem ID: 5067795
• Update Time: 2025-04-18

p-Nitrophenyl b-D-Cellopentaoside Chemical and Physical Properties

Names and Identifiers

• p-Nitrophenyl β-D-Cellopentaoside
• P-NITROPHENYL BETA-D-CELLOPENTAOSIDE
• (4-Nitrophenyl)-β-D-cellopentaoside
• 4-Nitrophenyl β-D-cellopentaoside
• P-NITROPHENYL B-D-CELLOPENTAOSIDE
• p-Nitrophenyl β-D-Ce
• 4)-O-b-D-glucopyranosyl-(1&reg
• p-Nitrophenyl -D-Cellopentaoside
• 4-Nitrophenylb-D-cellopentaoside
• 4-NITROPHENYL BETA-D-CELLOPENTAOSIDE
• 4-Nitrophenyl O-beta-D-glucopyranosyl-(1→4-nitrophenyl O-β-D-Glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-4)-β-D-glucopyranoside
• 4-Nitrophenyl O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-beta-D-glucopyranoside
• 4-Nitrophenyl b-D-cellopentaoside
• 129411-63-8
• FT-0672856
• 66068-38-0
• beta-D-Glucopyranoside, 4-nitrophenyl O-beta-D-glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-
• AKOS030241428
• 2-[6-[6-[6-[4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• FT-0604797
• p-Nitrophenyl-alpha-D-maltopentaoside
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6R)-6-{[(2R,3S,4R,5R,6R)-6-{[(2R,3S,4R,5R,6R)-6-{[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy}-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]ox
• 4-Nitrophenyl-alpha-D-maltopentaoside
• 2-{[6-({6-[(6-{[4,5-DIHYDROXY-2-(HYDROXYMETHYL)-6-(4-NITROPHENOXY)OXAN-3-YL]OXY}-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL)OXY]-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL}OXY)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• p-Nitrophenyl b-D-Cellopentaoside

• MDL： MFCD00133735
• Inchi： 1S/C36H55NO28/c38-5-12-17(43)18(44)23(49)33(57-12)62-29-14(7-40)59-35(25(51)20(29)46)64-31-16(9-42)61-36(27(53)22(31)48)65-30-15(8-41)60-34(26(52)21(30)47)63-28-13(6-39)58-32(24(50)19(28)45)56-11-3-1-10(2-4-11)37(54)55/h1-4,12-36,38-53H,5-9H2
• InChI Key： YXGBAQKCCMQLGH-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O)O)O)C1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 949.29100
• Monoisotopic Mass: 949.29106010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 65
• Rotatable Bond Count: 16
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 25
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9
• Topological Polar Surface Area: 462Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300°C dec.
• Boiling Point: 1259.3±65.0 °C at 760 mmHg
• Flash Point: 715.4±34.3 °C
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Stability/Shelf Life: Freezer
• PSA: 461.80000
• LogP: -9.40650
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

p-Nitrophenyl b-D-Cellopentaoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C